Cas no 57502-47-3 (3-vinylpyrrolidine)

• Product Name: 3-vinylpyrrolidine
• CAS No: 57502-47-3
• MF: C₆H₁₁N
• MW: 97.1582415103912
• MDL: MFCD19218562
• CID: 1114268
• PubChem ID: 14815780
• Update Time: 2025-10-19

3-vinylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-ethenyl-Pyrrolidine
• EN300-4268280
• AKOS006355105
• MFCD19218562
• 3-vinylpyrrolidine
• 57502-47-3
• F91519
• 3-ethenylpyrrolidine

• MDL： MFCD19218562
• Inchi： 1S/C6H11N/c1-2-6-3-4-7-5-6/h2,6-7H,1,3-5H2
• InChI Key： UIRSDPGHIARUJZ-UHFFFAOYSA-N
• SMILES： N1CCC(C=C)C1

Computed Properties

• Exact Mass: 97.089149355g/mol
• Monoisotopic Mass: 97.089149355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 68.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 12Ų

Additional information on 3-vinylpyrrolidine

3-Vinylpyrrolidine (CAS No. 57502-47-3): A Comprehensive Overview

3-Vinylpyrrolidine, also known by its CAS number 57502-47-3, is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, which belongs to the family of heterocyclic amines, is characterized by its pyrrolidine ring with a vinyl group attached at the 3-position. The structure of 3-vinylpyrrolidine makes it highly reactive, enabling it to participate in a wide range of chemical reactions. Recent advancements in synthetic methodologies have further expanded its applications, particularly in the development of advanced materials and pharmaceuticals.

The synthesis of 3-vinylpyrrolidine typically involves the reaction of pyrrolidine with an appropriate alkylating agent or through the cyclization of amino alkenes. Researchers have recently explored more efficient and environmentally friendly methods for its production, such as using microwave-assisted synthesis or catalytic systems. These innovations have not only improved the yield but also reduced the environmental footprint of its manufacturing process. The compound's ability to undergo polymerization has made it a valuable precursor for synthesizing novel polymers with unique mechanical and thermal properties.

One of the most promising applications of 3-vinylpyrrolidine lies in its use as a building block for drug discovery. Its structure allows for easy functionalization, enabling chemists to design molecules with specific pharmacological activities. For instance, derivatives of 3-vinylpyrrolidine have been investigated as potential candidates for treating neurodegenerative diseases due to their ability to modulate key cellular pathways. Recent studies have also highlighted its role in enzyme inhibition, further underscoring its potential in therapeutic development.

In the realm of materials science, 3-vinylpyrrolidine has found applications in the synthesis of high-performance polymers and composites. Its reactivity allows for the creation of cross-linked networks with enhanced mechanical strength and thermal stability. Researchers have also explored its use in 3D printing applications, where it serves as a key component in printable polymer formulations. These advancements are paving the way for its integration into next-generation materials used in aerospace, automotive, and electronic industries.

The unique properties of 3-vinylpyrrolidine also make it an attractive candidate for use in catalysis. Its ability to act as a ligand or a catalyst support has been leveraged in various organic transformations, including asymmetric synthesis and cross-coupling reactions. Recent breakthroughs in this area have demonstrated its potential to accelerate reaction rates while maintaining high selectivity, making it an invaluable tool for green chemistry practices.

Despite its numerous advantages, the handling and storage of 3-vinylpyrrolidine require careful consideration due to its reactivity. Proper safety protocols must be followed to ensure safe usage in laboratory settings. Its compatibility with various solvents and reagents makes it suitable for large-scale production processes, provided that appropriate precautions are taken.

In conclusion, 3-vinylpyrrolidine (CAS No. 57502-47-3) stands out as a multifaceted compound with vast potential across diverse scientific disciplines. From drug discovery to materials science and catalysis, its versatility continues to drive innovative research and development efforts. As new applications emerge and synthetic methods improve, 3-vinylpyrrolidine is poised to play an increasingly important role in advancing modern chemistry and technology.